Cas no 114927-87-6 (ethyl 8-oxooctadecanoate)

• Product Name: ethyl 8-oxooctadecanoate
• CAS No: 114927-87-6
• MF: C₂₀H₃₈O₃
• MW: 326.51392698288
• CID: 2613412
• PubChem ID: 14211917
• Update Time: 2025-04-21

ethyl 8-oxooctadecanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-oxooctadecanoate
• DTXSID60557484
• 114927-87-6

• Inchi： 1S/C20H38O3/c1-3-5-6-7-8-9-10-13-16-19(21)17-14-11-12-15-18-20(22)23-4-2/h3-18H2,1-2H3
• InChI Key： QNKQKFDOASBKGL-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC(=O)OCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 326.28209507Da
• Monoisotopic Mass: 326.28209507Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 43.4Ų